Cas no 2034512-87-1 (4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(oxan-4-yl)piperidine-1-carboxamide)

• Product Name: 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(oxan-4-yl)piperidine-1-carboxamide
• CAS No: 2034512-87-1
• MF: C₂₀H₂₆N₄O₄
• MW: 386.444844722748
• CID: 5552662
• PubChem ID: 91819530
• Update Time: 2025-10-22

4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(oxan-4-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(oxan-4-yl)piperidine-1-carboxamide
• 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(tetrahydro-2H-pyran-4-yl)piperidine-1-carboxamide
• AKOS025328650
• F6529-2671
• 2034512-87-1

• Inchi： 1S/C20H26N4O4/c25-18-14-23(20(27)24(18)17-4-2-1-3-5-17)16-6-10-22(11-7-16)19(26)21-15-8-12-28-13-9-15/h1-5,15-16H,6-14H2,(H,21,26)
• InChI Key： NHHVTKYZKHHVDT-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC(N1CCC(CC1)N1C(N(C2C=CC=CC=2)C(C1)=O)=O)=O

Computed Properties

• Exact Mass: 386.19540532g/mol
• Monoisotopic Mass: 386.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.2Ų

Additional information on 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(oxan-4-yl)piperidine-1-carboxamide

4-(2,4-Dioxo-3-phenylimidazolidin-1-yl)-N-(oxan-4-yl)piperidine-1-carboxamide: A Comprehensive Overview

4-(2,4-Dioxo-3-phenylimidazolidin-1-yl)-N-(oxan-4-yl)piperidine-1-carboxamide, commonly referred to by its CAS number 2034512-87-1, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a piperidine ring system, which is a six-membered cyclic amine. Attached to this piperidine ring is an imidazolidine moiety, a five-membered ring containing two oxygen atoms and one nitrogen atom. The imidazolidine group is further substituted with a phenyl ring at the 3-position, adding to the compound's complexity and potential bioactivity. Additionally, the piperidine ring is connected to an oxane (tetrahydropyran) group via a carboxamide linkage. This combination of structural elements contributes to the compound's unique physicochemical properties and biological activity.

Recent research has focused on the synthesis and characterization of 2034512-87-1. Advanced synthetic methodologies, including multi-component reactions and catalytic processes, have been employed to optimize its production. These studies have not only improved the yield and purity of the compound but also provided insights into its stability under various conditions. For instance, investigations into its thermal stability and solubility have revealed that it exhibits good solubility in polar solvents, which is advantageous for drug delivery applications.

The pharmacological activity of 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(oxan-4-yl)piperidine-1-carboxamide has been explored in several recent studies. Preclinical experiments have demonstrated its potential as an anti-inflammatory agent, with studies showing significant inhibition of pro-inflammatory cytokines in vitro. Furthermore, preliminary data suggest that this compound may possess anti-cancer properties, particularly in targeting specific signaling pathways involved in tumor growth and metastasis.

In terms of application, this compound has shown promise in the development of novel therapeutic agents. Its ability to modulate key cellular pathways makes it a candidate for treating conditions such as chronic inflammation and cancer. Researchers are currently investigating its efficacy in animal models, with encouraging results indicating potential for translation into clinical trials.

The synthesis of CAS 2034512871 involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields. Key steps include the formation of the imidazolidine ring through cyclization reactions and subsequent functionalization to introduce the oxane group. These steps are critical in determining the compound's final properties and bioavailability.

In conclusion, 4-(2,4-dioxo-3 phenylimidazolidin 1 yl) N (oxan 4 yl) piperidine 1 carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable tool in drug discovery efforts. As research continues to unfold, this compound holds the potential to contribute significantly to the development of innovative therapeutic solutions.